
Technical Guide: 2-Amino-4,6-
dimethylbenzonitrile (CAS 35490-77-8)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4,6-dimethylbenzonitrile

Cat. No.: B1281396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Amino-4,6-dimethylbenzonitrile, a key organic building block in medicinal

chemistry and material science.

Core Physicochemical Data
The fundamental properties of 2-Amino-4,6-dimethylbenzonitrile are summarized in the table

below, offering a quick reference for experimental planning and computational modeling.
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Property Value Source

CAS Number 35490-77-8 [1][2][3][4][5][6]

Molecular Formula C₉H₁₀N₂ [2][3]

Molecular Weight 146.19 g/mol [1][2][3][4]

IUPAC Name
2-amino-4,6-

dimethylbenzonitrile
[1]

Synonyms
Benzonitrile, 2-amino-4,6-

dimethyl-
[2]

Physical Form Solid [1]

Purity 97% - 98% [1][4][5]

InChI

InChI=1S/C9H10N2/c1-6-3-

7(2)8(5-10)9(11)4-6/h3-

4H,11H2,1-2H3

[1][2]

InChIKey
UMSQQTROMHEPSS-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CC1=CC(C)=C(C#N)C(N)=C1 [2]

Predicted pKa 2.06 ± 0.10 [2]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

2-Amino-4,6-dimethylbenzonitrile are not readily available in the public domain. However,

general synthetic strategies for related aminobenzonitrile derivatives often involve multi-

component reactions. For instance, the synthesis of 2-amino-4,6-diarylnicotinonitriles can be

achieved through a one-pot reaction of aldehydes, acetophenone derivatives, malononitrile,

and ammonium acetate.[7] Another approach for synthesizing related pyrimidine structures

involves the Biginelli reaction, a multicomponent reaction between an aldehyde, a β-ketoester,

and urea or thiourea.[8] A patented method for the synthesis of 2-amino-4,6-dimethylpyridine, a

structurally related compound, involves the reaction of 3-aminocrotonitrile with acetic acid.[9]
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Researchers seeking to synthesize 2-Amino-4,6-dimethylbenzonitrile may consider adapting

these established methodologies. It is recommended to conduct thorough literature searches

for analogous transformations and to perform small-scale test reactions to optimize conditions

such as solvent, temperature, catalyst, and reaction time.

Biological Activity and Potential Applications
The direct biological activity of 2-Amino-4,6-dimethylbenzonitrile has not been extensively

characterized in publicly available literature. However, the aminobenzonitrile scaffold is a

constituent of various biologically active molecules. For example, derivatives of 2-

aminobenzothiazoles have been investigated for their bactericidal activity against

Mycobacterium tuberculosis.[10] Furthermore, triazole-pyrimidine-methylbenzonitrile

derivatives have been designed and synthesized as dual A2A/A2B adenosine receptor

antagonists for potential applications in cancer immunotherapy.[11]

The structurally related 2-amino-4,6-diphenylnicotinonitriles have demonstrated a range of

biological activities, including antimicrobial, antiproliferative, and anti-tubercular effects.[12]

Some compounds in this class have also shown potent cytotoxicity against breast cancer cell

lines.[12] Additionally, 4-({6-Amino-2-[(4-cyanophenyl)amino]pyrimidin-4-YL}oxy)-3,5-

dimethylbenzonitrile is known as an impurity of Etravirine, a non-nucleoside reverse

transcriptase inhibitor used in the treatment of HIV.[13]

These examples highlight the potential of the aminobenzonitrile core in drug discovery.

Researchers may find 2-Amino-4,6-dimethylbenzonitrile to be a valuable starting material for

the synthesis of novel compounds with therapeutic potential.

Safety and Handling
2-Amino-4,6-dimethylbenzonitrile is classified as harmful and requires careful handling in a

laboratory setting.[1]

Hazard Statements:

H315: Causes skin irritation.[1][14]

H319: Causes serious eye irritation.[1][15]
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H335: May cause respiratory irritation.[1][16]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[16]

P264: Wash skin thoroughly after handling.[1][14]

P280: Wear protective gloves/ eye protection/ face protection.[1][14]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1][14]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][16]

Storage:

Store at 4°C, protected from light.[1]

Keep in a dark place, under an inert atmosphere, at room temperature.[3][4]

It is imperative to consult the full Safety Data Sheet (SDS) from the supplier before handling

this compound and to use appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[15][16][17][18] All work should be conducted in a well-ventilated

fume hood.[16][17]

Logical Workflow for Handling and Use
The following diagram illustrates a general workflow for the safe handling and experimental use

of 2-Amino-4,6-dimethylbenzonitrile.
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General Workflow for 2-Amino-4,6-dimethylbenzonitrile

Preparation

Handling & Experimentation

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Compound in Fume Hood

Perform Chemical Synthesis / Assay

Quench Reaction & Work-up Store Compound as per SDS

Dispose of Waste Properly

Click to download full resolution via product page

General laboratory workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 2-Amino-4,6-dimethylbenzonitrile
(CAS 35490-77-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281396#2-amino-4-6-dimethylbenzonitrile-cas-
number-35490-77-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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